Cas no 488814-80-8 (3-(4-ethyl-phenyl)-propionic acid ethyl ester)

3-(4-ethyl-phenyl)-propionic acid ethyl ester structure
488814-80-8 structure
Product Name:3-(4-ethyl-phenyl)-propionic acid ethyl ester
CAS No:488814-80-8
MF:C13H18O2
MW:206.280824184418
CID:932134
PubChem ID:45094821
Update Time:2025-04-19

3-(4-ethyl-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethyl-phenyl)-propionic acid ethyl ester
    • 3-(4-ETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
    • 3-(4-ethylphenyl)-propionic acid ethyl ester
    • AG-F-64864
    • CTK4J1032
    • KB-178108
    • SureCN879130
    • AKOS009165780
    • DTXSID40667318
    • 3-(4-ethylphenyl)Propanoic acid ethyl ester
    • 488814-80-8
    • DB-261723
    • ethyl 3-(4-ethylphenyl)propanoate
    • SCHEMBL879130
    • Inchi: 1S/C13H18O2/c1-3-11-5-7-12(8-6-11)9-10-13(14)15-4-2/h5-8H,3-4,9-10H2,1-2H3
    • InChI Key: AGFKWIGAUOFUBT-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

3-(4-ethyl-phenyl)-propionic acid ethyl ester Pricemore >>

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